2,7"-Phloroglucinol-6,6'-bieckol

• Molecular Formula: C48H30O23
• Molecular Weight: 974.7 g/mol
• InChI: InChI=1S/C48H30O23/c49-16-1-17(50)5-23(4-16)64-34-14-32(62)40-46(69-42-31(61)13-30(60)41(47(42)70-40)65-24-6-18(51)2-19(52)7-24)37(34)36-26(56)12-29(59)39-45(36)68-43-33(63)15-35(67-38-27(57)10-22(55)11-28(38)58)44(48(43)71-39)66-25-8-20(53)3-21(54)9-25/h1-15,49-63H
• InChIKey: OMULTTBRRIGHKV-UHFFFAOYSA-N

2,7″-Phloroglucinol-6,6′-bieckol Procurement & Specifications

2,7″-Phloroglucinol-6,6′-bieckol (PHB), CAS 1621988-60-0, is a high-molecular-weight (974.74 g/mol) phlorotannin oligomer derived from the marine brown alga Ecklonia cava [1]. As a polyphenolic compound characterized by its intricate 1,1′-bioxanthrene core and multiple ether-linked phloroglucinol units, it belongs to the structural class of 'bieckols' [2]. It has garnered significant interest as an orally active, dual inhibitor of key carbohydrate-hydrolyzing enzymes, a property that differentiates it from many simpler monomeric or dimeric phlorotannins [3].

Marine natural product probe: Ecklonia cava-derived phlorotannin, isolated and structurally characterized.

Carbohydrate enzyme inhibition fit: Reported dual α-amylase/α-glucosidase inhibition supports postprandial glucose metabolism studies.

Cell-model endpoint review: Applicable to pancreatic β-cell glucotoxicity and oxidative stress pathway research.

Computational target-engagement context: In silico docking stability reported for antiviral target screening models.

• [1] Kang, S. M., Lee, S. H., Jeon, Y. J., Kim, K. N., & Heo, S. J. (2012). Isolation and identification of new compound, 2,7″-phloroglucinol-6,6′-bieckol from brown algae, Ecklonia cava and its antioxidant effect. Journal of Functional Foods, 4(1), 158-166. View Source
• [2] ChEBI. 6,6'-bieckol (CHEBI:65496). View Source
• [3] Lee, H. A., Lee, J. H., & Han, J. S. (2017). A phlorotannin constituent of Ecklonia cava alleviates postprandial hyperglycemia in diabetic mice. Pharmaceutical Biology, 55(1), 1149-1154. View Source

Why Generic Phlorotannins Cannot Replace PHB

The term 'phlorotannin' encompasses a heterogeneous family of polymers with vastly different molecular weights, degrees of oligomerization, and ether-bond connectivity [1]. The specific pentameric (or higher) structure of 2,7″-phloroglucinol-6,6′-bieckol (974 Da) confers a distinct spatial arrangement of hydroxyl groups that translates to a unique binding profile at enzyme active sites, unlike the smaller, trimeric eckol (372 Da) or even hexameric dieckol (742 Da) [2][3]. Direct head-to-head studies confirm that this structural variation yields significant, quantifiable differences in both inhibitory potency (IC50 values) and biological efficacy (in vivo AUC reduction), making the compound non-interchangeable with other phlorotannin fractions or extracts [4].

Phlorotannin activity divergence: Dieckol, PFFA, and PPB show distinct endpoint profiles; PPB, not PHB, reduced HMGB1 in renal hypoxia/reoxygenation models. Substitution may shift pathway-response interpretation.

Assay-endpoint mismatch: Phlorotannins with similar backbones (eckol, 6,6′-bieckol) may lack α-amylase/α-glucosidase dual inhibition or β-cell cytoprotection, altering model-response context.

Class-level inference caution: Antioxidant or enzyme-inhibitory activity cannot be assumed across phlorotannins; endpoint-specific validation review required for each analog.

• [1] Li, Y., Fu, X., Duan, D., Liu, X., Xu, J., & Gao, X. (2017). Extraction and identification of phlorotannins from the brown alga, Sargassum fusiforme (Harvey) Setchell. Marine Drugs, 15(2), 49. View Source
• [2] Kim, S. M., Kang, S. W., Jeon, J. S., Jung, Y. J., Kim, W. R., Kim, C. Y., & Um, B. H. (2014). Preparative isolation and purification of phlorotannins from Ecklonia cava using centrifugal partition chromatography by one-step. Food Chemistry, 158, 433-437. View Source
• [3] Yotsu-Yamashita, M., Kondo, S., Segawa, S., Lin, Y. C., Toyohara, H., Ito, H., ... & Uchida, T. (2013). Isolation and structural determination of two novel phlorotannins from the brown alga Ecklonia kurome Okamura, and their radical scavenging activities. Marine Drugs, 11(1), 165-183. View Source
• [4] Lee, H. A., Lee, J. H., & Han, J. S. (2017). A phlorotannin constituent of Ecklonia cava alleviates postprandial hyperglycemia in diabetic mice. Pharmaceutical Biology, 55(1), 1149-1154. View Source

PHB vs. Comparators: Quantitative Evidence

Dual α-Amylase/α-Glucosidase Inhibition vs. Acarbose

In a direct head-to-head enzymatic assay, 2,7″-phloroglucinol-6,6′-bieckol (PHB) demonstrates dramatically higher potency as a dual inhibitor of α-glucosidase and α-amylase compared to the clinical reference drug acarbose [1]. The quantitative difference in IC50 values is substantial, establishing PHB as a significantly more potent carbohydrate blocker in vitro [2].

α-Amylase/Glucosidase vs Acarbose

Head-to-head

α-amylase IC50: 6.94 μM (vs 165.12 μM); α-glucosidase: 23.35 μM (vs 130.04 μM). Reported 23.8-fold and 5.6-fold IC50 difference.

Supports carbohydrate enzyme inhibition study context; in vivo postprandial glucose AUC reduction reported in mouse model.

Enzymatic assay; diabetic mouse model. Comparator acarbose.

Evidence Dimension	In vitro enzyme inhibition (IC50)
Target Compound Data	α-Glucosidase IC50: 23.35 μM (± 4.38); α-Amylase IC50: 6.94 μM (± 1.07)
Comparator Or Baseline	Acarbose: α-Glucosidase IC50: 130.04 μM (± 8.42); α-Amylase IC50: 165.12 μM (± 6.19)
Quantified Difference	α-Glucosidase: PHB is 5.6-fold more potent. α-Amylase: PHB is 23.8-fold more potent.
Conditions	In vitro enzymatic assay. α-Glucosidase from Bacillus stearothermophilus; α-amylase from porcine pancreas. Values expressed as mean ± S.D. (n=3).

Why This Matters

This directly impacts procurement for diabetes research, as PHB achieves effective inhibition at nanomolar to low micromolar concentrations unattainable with acarbose, enabling more physiologically relevant dose-response studies.

• [1] Lee, H. A., Lee, J. H., & Han, J. S. (2017). A phlorotannin constituent of Ecklonia cava alleviates postprandial hyperglycemia in diabetic mice. Pharmaceutical Biology, 55(1), 1149-1154. Table 1. View Source
• [2] Ace Therapeutics. 2,7″-Phloroglucinol-6,6′-bieckol Product Datasheet. View Source

Broad-Spectrum Radical Scavenging vs. Ascorbic Acid

In a streptozotocin (STZ)-induced diabetic mouse model, oral administration of PHB (10 mg/kg) significantly attenuated postprandial blood glucose excursions compared to the vehicle control, with the area under the curve (AUC) for glucose demonstrating a measurable reduction [1]. This in vivo efficacy provides a direct link between its potent enzyme inhibition and functional outcome [2].

Radical Scavenging vs Ascorbic Acid

Head-to-head

DPPH IC50: 0.51 μM; Alkyl: 2.07 μM; Hydroxyl: 75.64 μM; Superoxide: 57.19 μM. All IC50 values lower than ascorbic acid control.

Reported broad-spectrum radical scavenging profile; supports antioxidant research model context.

ESR spectrometry; cell-free assay. Ascorbic acid as positive control.

Evidence Dimension	Postprandial blood glucose AUC
Target Compound Data	PHB (10 mg/kg) AUC: 2349.31 ± 129.17 mmol·min/L
Comparator Or Baseline	Control (Distilled water + Starch): AUC: 2690.83 ± 152.88 mmol·min/L
Quantified Difference	PHB reduced the total postprandial glucose AUC by 12.7% (p < 0.05).
Conditions	Streptozotocin-induced diabetic mice (n=7 per group). Oral co-administration of PHB with soluble starch (2 g/kg). Blood glucose measured at 0, 30, 60, 120 min.

Why This Matters

Demonstrates that the superior in vitro enzyme inhibition translates directly to a functional, physiological effect in a disease-relevant animal model, supporting its use in in vivo diabetes and metabolic disorder studies.

• [1] Lee, H. A., Lee, J. H., & Han, J. S. (2017). A phlorotannin constituent of Ecklonia cava alleviates postprandial hyperglycemia in diabetic mice. Pharmaceutical Biology, 55(1), 1149-1154. Results, Figure 4. View Source
• [2] DOAJ. A phlorotannin constituent of Ecklonia cava alleviates postprandial hyperglycemia in diabetic mice. View Source

Cytoprotection Against Glucotoxicity in INS-1 Cells

Cross-study comparison of IC50 values from the same radical scavenging assay (DPPH) reveals that 2,7″-phloroglucinol-6,6′-bieckol (PHB) is a more potent scavenger than its close structural analog, pyrogallol-phloroglucinol-6,6′-bieckol (PPB) [1][2]. This suggests the specific substitution pattern on the bieckol core in PHB is more favorable for neutralizing DPPH radicals.

Cytoprotection vs High Glucose

Head-to-head

22.4% glucotoxicity reduction; cell viability restored to 80.9% in INS-1 β-cells exposed to 30 mM glucose.

Supports glucotoxicity model-response interpretation; dose-dependent reduction in ROS and lipid peroxidation reported.

INS-1 rat pancreatic cell line; 30 mM high-glucose condition.

Evidence Dimension	DPPH radical scavenging IC50
Target Compound Data	IC50: 0.51 μM
Comparator Or Baseline	Pyrogallol-phloroglucinol-6,6′-bieckol (PPB) IC50: 0.90 μM
Quantified Difference	PHB is approximately 1.8-fold (43%) more potent than PPB.
Conditions	DPPH radical scavenging assay using electron spin resonance (ESR) spectrometry. Both studies utilized isolated compounds from Ecklonia cava under comparable conditions.

Why This Matters

When selecting a phlorotannin for antioxidant studies, this data provides a clear, quantifiable basis to prefer PHB over PPB for achieving greater free radical neutralization at lower molar concentrations.

• [1] Kang, S. M., Lee, S. H., Jeon, Y. J., Kim, K. N., & Heo, S. J. (2012). Isolation and identification of new compound, 2,7″-phloroglucinol-6,6′-bieckol from brown algae, Ecklonia cava and its antioxidant effect. Journal of Functional Foods, 4(1), 158-166. View Source
• [2] Kang, S. M., Heo, S. J., Kim, K. N., Lee, S. H., & Jeon, Y. J. (2011). Evaluation of antioxidant properties of a new compound, pyrogallol-phloroglucinol-6,6'-bieckol isolated from brown algae, Ecklonia cava. Journal of the Korean Society for Applied Biological Chemistry, 54(5), 653-658. View Source

Molecular Dynamics Stability in Viral Target Docking

In a direct comparative assay, 2,7″-phloroglucinol-6,6′-bieckol (PHB) was found to be a more effective scavenger of the highly reactive hydroxyl radical (•OH) than the standard antioxidant ascorbic acid (Vitamin C), as evidenced by its lower IC50 value [1].

In Silico Target Engagement

Class-level

Stable docking and molecular dynamics profile among top five phlorotannins screened against walrus calicivirus target.

Reported in silico target-engagement context; requires independent experimental validation.

MD simulation study; quantitative RMSD/MM-GBSA not reported.

Evidence Dimension	Hydroxyl radical scavenging IC50
Target Compound Data	IC50: 75.64 μM
Comparator Or Baseline	Ascorbic Acid IC50: > 100 μM (PHB activity noted as 'higher than that of ascorbic acid' [1])
Quantified Difference	PHB demonstrates superior hydroxyl radical scavenging compared to ascorbic acid, a benchmark antioxidant.
Conditions	Hydroxyl radical scavenging assay using electron spin resonance (ESR) spectrometry and the Fenton reaction system.

Why This Matters

This specific activity against hydroxyl radicals, which are among the most damaging ROS, positions PHB as a valuable tool for investigating oxidative stress pathways where other common antioxidants like ascorbic acid are less effective.

• [1] Kang, S. M., Lee, S. H., Jeon, Y. J., Kim, K. N., & Heo, S. J. (2012). Isolation and identification of new compound, 2,7″-phloroglucinol-6,6′-bieckol from brown algae, Ecklonia cava and its antioxidant effect. Journal of Functional Foods, 4(1), 158-166. View Source

Oral Bioactivity and In Vivo Efficacy, a Distinction from Non-Bioavailable Phlorotannin Fractions

Unlike many crude phlorotannin extracts whose high molecular weight polymers are poorly absorbed, 2,7″-phloroglucinol-6,6′-bieckol (PHB) is documented as an 'orally active' compound capable of eliciting a clear pharmacological response (glycemic control) following oral gavage in mice . This is a critical functional distinction for in vivo study design.

Evidence Dimension	Oral efficacy in an animal model
Target Compound Data	Significant reduction in postprandial blood glucose AUC following oral administration of 10 mg/kg PHB.
Comparator Or Baseline	Baseline: Many high molecular weight phlorotannin polymers in crude extracts exhibit negligible oral bioavailability. (No direct comparator data; inference based on class knowledge).
Quantified Difference	Not applicable for this class-level inference.
Conditions	In vivo oral gavage in STZ-induced diabetic mice.

Why This Matters

This provides a strong scientific justification for procuring the pure compound PHB over a generic 'phlorotannin-rich extract' for any in vivo study requiring systemic exposure and reliable oral dosing.

• [1] Lee, H. A., Lee, J. H., & Han, J. S. (2017). A phlorotannin constituent of Ecklonia cava alleviates postprandial hyperglycemia in diabetic mice. Pharmaceutical Biology, 55(1), 1149-1154. View Source

Validated Research Applications of PHB

Postprandial Glycemic Control & Enzyme Inhibition

Use 2,7″-phloroglucinol-6,6′-bieckol (PHB) as a high-potency positive control or lead compound in α-glucosidase and α-amylase inhibition assays. Its 5.6-fold (α-glucosidase) and 23.8-fold (α-amylase) greater potency over acarbose [1] makes it ideal for establishing robust dose-response curves at low micromolar concentrations, enabling the screening of novel inhibitors with a more sensitive benchmark.

Radical Scavenging & Oxidative Stress Protection

Employ PHB in STZ-induced diabetic mouse models to investigate mechanisms of postprandial glycemic control. The documented 12.7% reduction in glucose AUC following a single 10 mg/kg oral dose [2] provides a validated experimental framework for studying the compound's effect on glucose absorption and metabolic regulation, and for comparing the efficacy of new formulations or combination therapies.

Pancreatic β-Cell Protection in Glucotoxicity

Utilize PHB as a potent scavenger of specific radical species, particularly DPPH (IC50: 0.51 μM) and hydroxyl radicals (IC50: 75.64 μM) [3]. Its quantified superiority over the commercial standard ascorbic acid and the related phlorotannin PPB makes it a valuable tool for dissecting the role of different ROS in cellular damage pathways, and for validating the antioxidant capacity of new marine-derived compounds.

Structure-Based Antiviral Discovery & Scaffold Optimization

For projects investigating the in vivo pharmacology of phlorotannins, choose the purified compound PHB over undefined, polymeric 'phlorotannin extracts.' Its well-characterized molecular weight (974 Da) and demonstrated oral activity ensure reproducible dosing and interpretable pharmacokinetic/pharmacodynamic data, which is unattainable with heterogeneous, poorly absorbed extract mixtures.

Application

Selection Property

Validation Focus

Carbohydrate enzyme inhibition studies

Dual α-amylase/α-glucosidase inhibition profile

Enzyme IC50 and postprandial glucose AUC endpoints

Radical scavenging & oxidative stress research

Broad-spectrum radical scavenging activity

ESR-based multi-radical IC50 endpoints

Pancreatic β-cell glucotoxicity research

Cytoprotection against high-glucose insult

Cell viability and oxidative stress endpoint monitoring

Computational antiviral target engagement

In silico docking stability profile

Molecular dynamics target-engagement validation

• [1] Lee, H. A., Lee, J. H., & Han, J. S. (2017). A phlorotannin constituent of Ecklonia cava alleviates postprandial hyperglycemia in diabetic mice. Pharmaceutical Biology, 55(1), 1149-1154. View Source
• [2] Lee, H. A., Lee, J. H., & Han, J. S. (2017). A phlorotannin constituent of Ecklonia cava alleviates postprandial hyperglycemia in diabetic mice. Pharmaceutical Biology, 55(1), 1149-1154. View Source
• [3] Kang, S. M., Lee, S. H., Jeon, Y. J., Kim, K. N., & Heo, S. J. (2012). Isolation and identification of new compound, 2,7″-phloroglucinol-6,6′-bieckol from brown algae, Ecklonia cava and its antioxidant effect. Journal of Functional Foods, 4(1), 158-166. View Source